2-(3-Fluorophenyl)-2-oxoethyl thiocyanate

• Molecular Formula: C9H6FNOS
• Molecular Weight: 195.22 g/mol
• IUPAC Name: [2-(3-fluorophenyl)-2-oxoethyl] thiocyanate
• InChI: InChI=1S/C9H6FNOS/c10-8-3-1-2-7(4-8)9(12)5-13-6-11/h1-4H,5H2
• InChI Key: WXSRKWJIRXOJIE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C(=O)CSC#N

Description

2-(3-Fluorophenyl)-2-oxoethyl thiocyanate is a useful research compound. Its molecular formula is C9H6FNOS and its molecular weight is 195.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A solution of 2-bromo-1-(3-fluorophenyl)ethanone (1.00 g, 4.61 mmol) and potassium thiocyanate (448 mg, 4.61 mmol) in ethanol (10 ml) was stirred at 80° C. for 3 hours. After cooling to room temperature, water (12 ml) was poured into the reaction solution, and a crystal was separated by filtration, which was washed with 50% aqueous ethanol solution to give the desired product (668 mg, 74.3%) as a solid.